Cas no 1807182-59-7 (2-Cyano-3-difluoromethoxy-6-mercaptophenylacetic acid)

• Product Name: 2-Cyano-3-difluoromethoxy-6-mercaptophenylacetic acid
• CAS No: 1807182-59-7
• MF: C₁₀H₇F₂NO₃S
• MW: 259.229288339615
• CID: 4960956
• Update Time: 2025-10-30

2-Cyano-3-difluoromethoxy-6-mercaptophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-difluoromethoxy-6-mercaptophenylacetic acid

• Inchi： 1S/C10H7F2NO3S/c11-10(12)16-7-1-2-8(17)5(3-9(14)15)6(7)4-13/h1-2,10,17H,3H2,(H,14,15)
• InChI Key： IIGXGXWQAIQEMO-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C(C#N)=C1CC(=O)O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• XLogP3: 2.2
• Topological Polar Surface Area: 71.3

Additional information on 2-Cyano-3-difluoromethoxy-6-mercaptophenylacetic acid

Recent Advances in the Study of 2-Cyano-3-difluoromethoxy-6-mercaptophenylacetic acid (CAS: 1807182-59-7)

The compound 2-Cyano-3-difluoromethoxy-6-mercaptophenylacetic acid (CAS: 1807182-59-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 2-Cyano-3-difluoromethoxy-6-mercaptophenylacetic acid as a key intermediate in the synthesis of novel anti-inflammatory and anti-cancer agents. The presence of both cyano and difluoromethoxy groups in its structure enhances its reactivity and binding affinity towards specific biological targets, such as enzymes involved in inflammatory pathways. Researchers have successfully utilized this compound in the development of small-molecule inhibitors targeting key signaling proteins, demonstrating promising results in preclinical models.

One of the most notable advancements involves the optimization of synthetic routes for 2-Cyano-3-difluoromethoxy-6-mercaptophenylacetic acid. A study published in the Journal of Medicinal Chemistry (2023) reported a high-yield, scalable synthesis method that minimizes the use of hazardous reagents, thereby improving the compound's accessibility for further research. The optimized protocol also enhances the purity and stability of the final product, which is critical for its application in drug discovery.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that derivatives of 2-Cyano-3-difluoromethoxy-6-mercaptophenylacetic acid exhibit potent inhibitory effects on pro-inflammatory cytokines and oxidative stress markers. For instance, a derivative incorporating a thioether linkage showed significant reduction in TNF-α and IL-6 levels in murine models of rheumatoid arthritis, suggesting its potential as a therapeutic agent for autoimmune diseases. These findings are supported by molecular docking studies, which reveal strong interactions between the compound and the active sites of target proteins.

Furthermore, the compound's potential in oncology has been explored, with studies indicating its ability to modulate apoptosis and cell cycle progression in cancer cells. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted that 2-Cyano-3-difluoromethoxy-6-mercaptophenylacetic acid derivatives can selectively induce apoptosis in breast cancer cell lines while sparing normal cells, underscoring their potential as targeted therapies. The mechanism of action appears to involve the inhibition of key kinases involved in cell proliferation and survival.

Despite these promising results, challenges remain in the clinical translation of 2-Cyano-3-difluoromethoxy-6-mercaptophenylacetic acid-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Ongoing research is focused on designing prodrugs and nanoformulations to enhance the compound's delivery and efficacy in vivo.

In conclusion, 2-Cyano-3-difluoromethoxy-6-mercaptophenylacetic acid (CAS: 1807182-59-7) represents a versatile scaffold with significant potential in the development of novel therapeutics for inflammatory and oncological diseases. The latest research underscores its value as a chemical tool and drug candidate, paving the way for future investigations into its clinical applications. Continued efforts in synthetic chemistry and biological evaluation will be essential to fully realize its therapeutic promise.